Acetamide, N-[3-bromo-2-(bromomethyl)phenyl]-2,2,2-trifluoro-

• Molecular Formula: C9H6Br2F3NO
• Molecular Weight: 360.95 g/mol
• IUPAC Name: N-[3-bromo-2-(bromomethyl)phenyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C9H6Br2F3NO/c10-4-5-6(11)2-1-3-7(5)15-8(16)9(12,13)14/h1-3H,4H2,(H,15,16)
• InChI Key: NIXAPWVDCWGOCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)CBr)NC(=O)C(F)(F)F

Description

Acetamide, N-[3-bromo-2-(bromomethyl)phenyl]-2,2,2-trifluoro- is a useful research compound. Its molecular formula is C9H6Br2F3NO and its molecular weight is 360.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(3-bromo-2-methyl-phenyl)-2,2,2-trifluoro-acetamide (2.1 g, 7.4 mmol) and benzoyl peroxide (100 mg) in carbon tetrachloride (50 mL) was heated to reflux under irradiation (150 W tungsten lamp). A solution of bromine (0.55 mL, 10.4 mmol) in carbon tetrachloride (3 mL) was then added drop-wise to the refluxing solution, and heating was pursued for 16 h. The reaction mixture was left to cool to RT and diluted with DCM. The organic layer was washed with sodium thiosulfate, and evaporated to dryness to give N-(3-bromo-2-bromomethyl-phenyl)-2,2,2-trifluoro-acetamide as a brown residue which was used without further purification (2.9 g).